
Spectroscopic Data for 2,3-Dimethylbut-3-enal: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dimethylbut-3-enal

Cat. No.: B15313343 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available spectroscopic data and synthetic approaches for

the non-conjugated aldehyde, 2,3-Dimethylbut-3-enal. Despite a comprehensive search of

scientific databases and literature, no experimental spectroscopic data (¹H NMR, ¹³C NMR, IR,

or Mass Spectrometry) for 2,3-Dimethylbut-3-enal has been publicly reported. Its existence is

confirmed through chemical databases with the assigned CAS Number 80719-79-5 and

molecular formula C₆H₁₀O.[1][2]

The absence of experimental data is likely due to the higher thermodynamic stability of its

conjugated isomer, 2,3-Dimethylbut-2-enal. Non-conjugated aldehydes of this type can be

prone to isomerization. This document, therefore, provides predicted spectroscopic data for

2,3-Dimethylbut-3-enal based on established chemical principles, alongside a proposed

experimental workflow for its synthesis and characterization.

Predicted Spectroscopic Data
Due to the lack of experimental spectra, the following tables present predicted data for 2,3-
Dimethylbut-3-enal. These predictions are based on analogous chemical structures and

standard spectroscopic correlation tables.

Table 1: Predicted ¹H NMR Data for 2,3-Dimethylbut-3-
enal (Solvent: CDCl₃)
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Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H1 (Aldehyde) ~9.7 d ~3.0

H2 (CH) ~3.1 qd ~7.0, ~3.0

H4a (Vinyl) ~4.9 s -

H4b (Vinyl) ~4.8 s -

H5 (CH₃ on C2) ~1.1 d ~7.0

H6 (CH₃ on C3) ~1.7 s -

Table 2: Predicted ¹³C NMR Data for 2,3-Dimethylbut-3-
enal (Solvent: CDCl₃)

Carbon Predicted Chemical Shift (δ, ppm)

C1 (CHO) ~202

C2 (CH) ~55

C3 (Quaternary C) ~145

C4 (CH₂) ~115

C5 (CH₃ on C2) ~15

C6 (CH₃ on C3) ~20

Table 3: Predicted Infrared (IR) Spectroscopy Data for
2,3-Dimethylbut-3-enal
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Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

C-H (Aldehyde) ~2820 and ~2720 Medium

C=O (Aldehyde) ~1725 Strong

C=C (Alkene) ~1650 Medium

=C-H (Vinyl) ~3090 Medium

Table 4: Predicted Mass Spectrometry (MS) Data for 2,3-
Dimethylbut-3-enal

m/z Proposed Fragment Notes

98 [C₆H₁₀O]⁺ Molecular Ion (M⁺)

83 [M - CH₃]⁺ Loss of a methyl group

69 [M - CHO]⁺ Loss of the formyl radical

55 [C₄H₇]⁺ Allylic cation

Proposed Experimental Protocol: Synthesis and
Characterization
A plausible route for the synthesis of 2,3-Dimethylbut-3-enal is the oxidation of the

corresponding primary alcohol, 2,3-dimethylbut-3-en-1-ol, under mild conditions to prevent

isomerization to the conjugated aldehyde. The Swern oxidation is a suitable method for this

transformation.

Synthesis of 2,3-Dimethylbut-3-enal via Swern Oxidation

Oxalyl Chloride Activation: In a flame-dried, three-necked flask under an inert atmosphere

(e.g., argon or nitrogen), dissolve oxalyl chloride (2.2 eq.) in anhydrous dichloromethane

(DCM) at -78 °C (a dry ice/acetone bath).
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DMSO Addition: Slowly add dimethyl sulfoxide (DMSO) (4.0 eq.) to the stirred solution,

maintaining the temperature at -78 °C. Stir for 15 minutes.

Alcohol Addition: Add a solution of 2,3-dimethylbut-3-en-1-ol (1.0 eq.) in anhydrous DCM

dropwise to the reaction mixture. Stir for 1 hour at -78 °C.

Quenching: Add triethylamine (5.0 eq.) to the flask, and allow the reaction to slowly warm to

room temperature.

Workup: Add water to the reaction mixture and separate the organic layer. Wash the organic

layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

2,3-Dimethylbut-3-enal.

Spectroscopic Characterization Workflow

The following diagram outlines the standard workflow for the spectroscopic analysis of the

synthesized 2,3-Dimethylbut-3-enal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15313343?utm_src=pdf-body
https://www.benchchem.com/product/b15313343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15313343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Experimental Workflow for Spectroscopic Analysis
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Diagram 1: Experimental Workflow for Spectroscopic Analysis

This guide provides a foundational understanding of the predicted spectroscopic properties of

2,3-Dimethylbut-3-enal and a viable experimental approach for its synthesis and

characterization. Researchers undertaking this synthesis are advised to carefully monitor the

reaction conditions to minimize the formation of the more stable conjugated isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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